(S)-2-(2-Methoxyphenyl)piperidine hydrochloride

• IUPAC Name: (2S)-2-(2-methoxyphenyl)piperidine;hydrochloride
• InChI: InChI=1S/C12H17NO.ClH/c1-14-12-8-3-2-6-10(12)11-7-4-5-9-13-11;/h2-3,6,8,11,13H,4-5,7,9H2,1H3;1H/t11-;/m0./s1
• InChI Key: PUSGLZAYZOPJCB-MERQFXBCSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CCCCN2.Cl
• Isomeric SMILES: COC1=CC=CC=C1[C@@H]2CCCCN2.Cl
• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol

Description

“(S)-2-(2-Methoxyphenyl)piperidine hydrochloride” is a compound with the molecular formula C12H18ClNO and a molecular weight of 227.73. It belongs to a class of compounds that has been widely studied in the field of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C12H18ClNO. More detailed structural information or analysis is not available from the search results.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. More specific physical and chemical properties are not available from the search results.

Mechanism of Action

The mechanism of action of (+)-MPPP involves the inhibition of dopamine reuptake by binding to the dopamine transporter. This leads to an increase in extracellular dopamine levels, which can have both beneficial and detrimental effects on the brain. The exact mechanism of action of (+)-MPPP is still not fully understood, and further research is needed to elucidate its precise role in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of (+)-MPPP are complex and depend on a variety of factors, including the dose, duration of exposure, and individual differences in brain chemistry. Some of the effects that have been observed in scientific studies include changes in dopamine neurotransmission, alterations in synaptic plasticity, and changes in gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (+)-MPPP in lab experiments is its high affinity for the dopamine transporter, which makes it a valuable tool for studying the role of dopamine in various neurological disorders. However, there are also some limitations to its use, including the potential for toxicity at high doses and the need for careful dosing and monitoring.

Future Directions

There are many potential future directions for research on (+)-MPPP, including further elucidation of its mechanism of action, exploration of its potential therapeutic uses in neurological disorders, and development of new analogs with improved pharmacological properties. Additionally, there is a need for further research on the potential risks associated with the use of (+)-MPPP, particularly in the context of long-term exposure and chronic use.
Conclusion
In conclusion, (+)-MPPP is a valuable tool for studying the role of dopamine in various neurological disorders. Its high affinity for the dopamine transporter, complex mechanism of action, and potential therapeutic uses make it an important area of research in the field of neuroscience. However, further research is needed to fully understand its effects on the brain and to develop new analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of (+)-MPPP involves the reaction of 2-methoxyphenylacetonitrile with lithium aluminum hydride, followed by the reaction with hydrochloric acid to produce (+)-MPPP hydrochloride. This synthesis method has been well established and is widely used in scientific research.

Scientific Research Applications

(+)-MPPP has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the dopamine transporter, which is a key protein involved in the regulation of dopamine neurotransmission. This makes (+)-MPPP a valuable tool for studying the role of dopamine in various neurological disorders, such as Parkinson's disease and addiction.

Safety and Hazards

The compound is associated with several hazard statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.